Cas no 1706429-34-6 (2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine
• CAS No: 1706429-34-6
• MF: C₈H₁₁N₃S
• MW: 181.258039712906
• MDL: MFCD29034798
• CID: 5102738
• PubChem ID: 86262205
• Update Time: 2026-03-03

2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine

• MDL： MFCD29034798
• Inchi： 1S/C8H11N3S/c1-2-10-8(11-3-1)12-6-7-4-9-5-7/h1-3,7,9H,4-6H2
• InChI Key： QPUKDYMNANDTSR-UHFFFAOYSA-N
• SMILES： C1(SCC2CNC2)=NC=CC=N1

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine

Exploring the Chemistry and Applications of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine (CAS No. 1706429-34-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, heterocyclic compounds have garnered significant attention due to their diverse biological activities. Among these, 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine (CAS No. 1706429-34-6) stands out as a promising scaffold with potential applications in pharmaceuticals and agrochemicals. This compound combines the pyrimidine ring, a well-known pharmacophore, with an azetidine moiety, offering unique structural features that can be leveraged for targeted drug design.

The pyrimidine core is a cornerstone in nucleic acid chemistry, forming the backbone of DNA and RNA nucleobases. Its derivatives are widely explored for their antiviral, anticancer, and antimicrobial properties. The incorporation of an azetidine ring, a four-membered nitrogen heterocycle, introduces conformational rigidity and enhances binding affinity to biological targets. This combination makes 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine a compelling candidate for researchers investigating novel kinase inhibitors or GPCR modulators.

Recent trends in drug discovery emphasize the importance of fragment-based drug design (FBDD) and scaffold hopping, where compounds like 1706429-34-6 serve as versatile building blocks. The sulfanyl linker in this molecule provides a synthetic handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing demand for small-molecule probes in chemical biology and target validation studies.

From a synthetic perspective, the preparation of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine involves strategic C-S bond formation between pyrimidine thiols and azetidine derivatives. Modern green chemistry approaches, such as photocatalytic thiol-ene reactions or metal-free couplings, could be employed to optimize its synthesis. These methods resonate with the pharmaceutical industry's push toward sustainable manufacturing and reduced environmental impact.

Beyond therapeutics, this compound's structural motifs have implications in agrochemical research. The pyrimidine-azetidine hybrid could inspire new classes of herbicides or fungicides, addressing the global challenge of pesticide resistance. Its potential as a bioisostere for existing agrochemicals is particularly relevant given the increasing regulatory scrutiny on traditional pesticides.

In the context of personalized medicine, the ability of 1706429-34-6 to serve as a precursor for PROTACs (Proteolysis Targeting Chimeras) warrants investigation. The azetidine nitrogen could facilitate linker attachment to E3 ligase binders, while the pyrimidine ring might engage target proteins. This dual functionality positions the compound at the forefront of targeted protein degradation strategies.

The physicochemical properties of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine suggest favorable drug-likeness parameters. Computational studies indicate balanced lipophilicity (clogP) and polar surface area, making it suitable for oral bioavailability optimization. These characteristics are critical for researchers employing AI-driven drug discovery platforms that prioritize compounds with developability potential.

As the scientific community increasingly focuses on undruggable targets, innovative chemotypes like this azetidine-pyrimidine hybrid may provide solutions. Its exploration could contribute to addressing unmet medical needs in neurodegenerative diseases or rare genetic disorders, where conventional approaches have shown limitations.

In material science applications, the electron-rich pyrimidine system combined with the strained azetidine ring might yield novel organic semiconductors or ligands for catalytic systems. This interdisciplinary potential highlights the compound's versatility beyond life sciences.

Ongoing research into 1706429-34-6 should consider recent advances in cryo-EM structure determination to elucidate its binding modes with biological targets. Such structural insights could guide the rational design of next-generation therapeutics with improved selectivity and reduced off-target effects.